N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3-phenylpropanamide

• IUPAC Name: N-(1,3-dioxoisoindol-5-yl)-3-phenylpropanamide
• InChI: InChI=1S/C17H14N2O3/c20-15(9-6-11-4-2-1-3-5-11)18-12-7-8-13-14(10-12)17(22)19-16(13)21/h1-5,7-8,10H,6,9H2,(H,18,20)(H,19,21,22)
• InChI Key: SUNYPQQNWJYQLC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCC(=O)NC2=CC3=C(C=C2)C(=O)NC3=O
• Molecular Formula: C17H14N2O3
• Molecular Weight: 294.30 g/mol
• CAS No.: 374541-36-3

Description

N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3-phenylpropanamide is a useful research compound. Its molecular formula is C17H14N2O3 and its molecular weight is 294.31. The purity is usually 95%.
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Scientific Research Applications

Antiepileptic Activity:

A series of N-aryl-2-(1,3-dioxoisoindolin-2-yl)-3-phenylpropanamides derivatives were synthesized and evaluated for their antiepileptic activity. Specific compounds demonstrated a significant increase in seizure latency time in mice, indicating potential antiepileptic properties. Molecular docking revealed strong interactions with the GABAA receptor, suggesting a mechanism of action for the antiepileptic effects (Asadollahi et al., 2019).

Antibacterial and Antifungal Activities:

Novel derivatives of N-(1,3-dioxoisoindol-5-yl)-3-phenylpropanamide were synthesized and exhibited promising antibacterial and antifungal activities. Preliminary results suggest that some of these compounds could be further explored as potential antimicrobials (Patel & Dhameliya, 2010).

HIV-1 Integrase Inhibition:

Novel 3-(1,3-dioxoisoindolin-2-yl)-N-substituted phenyl benzamide derivatives were synthesized and tested in vitro against HIV-1 Integrase. A subset of these compounds showed significant inhibition, offering a new structural class for the optimization of anti-HIV-1 integrase activity (Wadhwa et al., 2019).

Optically Active Polyamides:

A new class of optically active polyamides containing 1,3-dioxoisoindolin-2-yl units was synthesized. These polymers showed promising thermal properties and potential applications in materials science (Isfahani et al., 2010).

Positron Emission Tomography (PET) Imaging:

Phthalimide derivatives of N-(1,3-dioxoisoindol-5-yl)-3-phenylpropanamide were synthesized and evaluated as potential ligands for PET imaging of metabotropic glutamate receptor subtype 4 (mGlu4) in the brain, highlighting the compound's potential in neuroimaging applications (Kil et al., 2014).